(S)-Tert-butyl 4-carbamoylthiazolidine-3-carboxylate
Cat. No. B8713231
M. Wt: 232.30 g/mol
InChI Key: OXGKKJVYQKKOIS-ZCFIWIBFSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][C:3](=[O:4])[N:8]1[CH2:9][S:10][CH2:11][CH:12]1[C:13](=[O:14])[NH2:15])([CH3:5])([CH3:6])[CH3:7].[ClH:16].[O:17]1[CH2:18][CH2:19][O:20][CH2:21][CH2:22]1>>[ClH:16].[NH:8]1[CH2:9][S:10][CH2:11][CH:12]1[C:13](=[O:14])[NH2:15]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)OC(=O)N1CSCC1C(N)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCO1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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NC(=O)C1CSCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
